![molecular formula C16H13N5O3 B2362994 N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-5-carboxamide CAS No. 2034538-55-9](/img/structure/B2362994.png)
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound N-(5-methylisoxazol-3-yl)acetamide is a type of amide-containing compound. The supramolecular architectures of such compounds are highly dependent on the side-chain substituents . Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Synthesis Analysis
The synthesis of N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides from readily available materials has been reported. This synthesis process highlights the compound’s versatility in generating derivatives with varying biological activities.
Molecular Structure Analysis
The supramolecular architectures of amide-containing compounds are highly dependent on the side-chain substituents . An in-depth analysis of the interactions and energy content of the crystals based on supramolecular clusters allowed us to propose crystallization mechanisms .
Chemical Reactions Analysis
The chemical reactivity of N-(5-methylisoxazol-3-yl)acetamide and its derivatives has been explored through various chemical oxidation processes. These studies shed light on the compound’s functional groups’ reactivity, paving the way for further chemical modifications.
Physical And Chemical Properties Analysis
The physical properties of related acetamide derivatives, including their crystalline state, have been determined using techniques such as electron diffraction. This information is crucial for understanding the physical behavior and stability of N-(5-methylisoxazol-3-yl)acetamide under different conditions.
Scientific Research Applications
Chemical Synthesis and Medicinal Applications
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-indole-5-carboxamide represents a unique chemical structure that serves as a foundational core for various scientific research applications, particularly in the field of medicinal chemistry and organic synthesis. The compound's intricate architecture, embodying isoxazole, oxadiazole, and indole moieties, positions it as a critical entity for exploring novel pharmaceutical agents and synthetic methodologies.
1. Catalytic Activation and Synthetic Utility
The compound's relevance is underscored in studies focusing on catalytic processes and synthetic versatility. For instance, derivatives of the 5-methylisoxazole-3-carboxamide motif have been utilized in Pd-catalyzed C(sp(3))-H bond activation. This process facilitates the synthesis of γ-substituted non-natural amino acids through selective arylation and alkylation, showcasing the compound's potential in generating biologically active molecules (Pasunooti et al., 2015).
2. Bioisosteric Applications in Drug Design
The presence of oxadiazole rings, a common feature in this compound, is a subject of significant interest due to their bioisosteric properties. Oxadiazoles are known to serve as bioisosteric replacements for ester and amide functionalities in drug molecules, contributing to the discovery of compounds with enhanced biological activities and favorable pharmacokinetic profiles. This aspect is particularly relevant in the design of new antitumor agents, highlighting the compound's utility in medicinal chemistry (Boström et al., 2012).
3. Antimicrobial and Antiproliferative Properties
Research has also delved into the antimicrobial and antiproliferative potentials of compounds containing similar structural frameworks. For example, novel compounds featuring the indole moiety linked to the pyrazole scaffold have been investigated for their cytotoxicity against various human cancer cell lines, demonstrating the significance of the indole core in the development of anticancer drugs (Hassan et al., 2021).
Future Directions
The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . These findings suggest that variations in solvents, flexibility, and the presence/absence of amide–amide interactions can modulate the competition between amide-containing isoxazole compounds .
Properties
IUPAC Name |
N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O3/c1-9-6-13(20-23-9)15-19-14(24-21-15)8-18-16(22)11-2-3-12-10(7-11)4-5-17-12/h2-7,17H,8H2,1H3,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNCPZJMMJGFIAL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=CC4=C(C=C3)NC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.